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Compound of Interest

Compound Name: Ammonium fluoride

CAS No.: 12125-01-8

Cat. No.: B049788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium fluoride (NH₄F) is an inorganic salt of significant interest across various scientific

and industrial domains, including as a reagent in chemical analysis, a component in glass

etching, and as a wood preservative.[1] A thorough understanding of its physicochemical

properties is paramount for its safe handling, effective application, and the development of new

technologies. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of ammonium fluoride, complete with detailed experimental

protocols for their determination and visual representations of key chemical processes.

Core Physicochemical Properties
The fundamental physicochemical properties of ammonium fluoride are summarized in the

tables below, providing a consolidated reference for laboratory and development work.
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Property Value Reference

Molecular Formula NH₄F [1][2]

Molar Mass 37.037 g/mol [2]

Appearance
White, hygroscopic crystalline

solid (colorless prisms)
[1][2][3]

Odor Odorless [3]

Density 1.009 g/cm³ [2][3]

Melting Point
100 °C (212 °F; 373 K)

(decomposes)
[2][4]

Boiling Point Sublimes upon heating [2]

Solubility Profile
Solvent Solubility Temperature (°C) Reference

Water 83.5 g/100 mL 25 [2]

Water 100 g/100 g 0 [3]

Alcohol Slightly soluble - [1]

Liquid Ammonia Insoluble - [2]

Acetone 0.01 g/100 g 25 [5]

Methanol 2.88 g/100 g 25 [5]

Ethanol 1.75 g/100 g 25 [5]
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Property Value Reference

pH of Aqueous Solution
Acidic (approximately 6 for a

50 g/L solution at 20°C)
[1][6]

Crystal Structure Wurtzite (hexagonal) [2][7]

Space Group P6₃mc [7]

Unit Cell Parameters a = 4.39 Å, c = 7.02 Å [1][7]

Key Chemical Behaviors
Thermal Decomposition
Ammonium fluoride is thermally unstable and decomposes upon heating.[1] The primary

decomposition pathway involves the reversible reaction to ammonia (NH₃) and hydrogen

fluoride (HF) gases.[2] This property is characteristic of many ammonium salts.

Fig. 1: Thermal Decomposition of Ammonium Fluoride.

Dissolution and Hydrolysis in Water
When dissolved in water, ammonium fluoride dissociates into ammonium (NH₄⁺) and fluoride

(F⁻) ions. The ammonium ion, the conjugate acid of a weak base (ammonia), and the fluoride

ion, the conjugate base of a weak acid (hydrofluoric acid), both undergo hydrolysis. The

hydrolysis of the ammonium ion produces hydronium ions (H₃O⁺), while the hydrolysis of the

fluoride ion produces hydroxide ions (OH⁻). Due to the relative strengths of the parent acid and

base, the resulting solution is slightly acidic.[7]
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Dissolution

Hydrolysis

NH₄F (s)

H₂O (l)

+

NH₄⁺ (aq) F⁻ (aq)

NH₄⁺ (aq) + H₂O (l) ⇌ NH₃ (aq) + H₃O⁺ (aq) F⁻ (aq) + H₂O (l) ⇌ HF (aq) + OH⁻ (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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